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Introduction

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is a saturated phospholipid widely utilized
in the formulation of liposomal drug delivery systems. Its high phase transition temperature (Tc)
of approximately 55°C results in the formation of rigid and stable lipid bilayers at physiological
temperatures, which is ideal for controlled and sustained drug release.[1] The extrusion method
is a common and effective technique for producing unilamellar vesicles of a defined and
homogenous size.[1][2]

This document provides a detailed protocol for the preparation and characterization of DSPC-
containing liposomes using the lipid film hydration and extrusion method. This technique
involves dissolving lipids in an organic solvent, creating a thin film by evaporation, hydrating the
film to form multilamellar vesicles (MLVs), and then repeatedly forcing these vesicles through a
polycarbonate membrane with a defined pore size to form small, unilamellar vesicles (SUVs) or
large, unilamellar vesicles (LUVS).

Experimental Protocols
Materials and Equipment
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Materials:
e 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)
e Cholesterol (Chol) (optional, for enhancing membrane stability)[1][3]

o 1, 2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]
(DSPE-PEG2000) (optional, for creating "stealth” liposomes)

e Organic Solvent: Chloroform or a chloroform:methanol mixture[1]

o Hydration Buffer: Phosphate-buffered saline (PBS), citrate buffer, or another aqueous buffer
of choice[1]

Equipment:

e Round-bottom flask

» Rotary evaporator

e Vacuum pump

o Water bath or heating block

o Vortex mixer

e Liposome extruder device (e.g., mini-extruder)[1]

e Polycarbonate membranes (e.g., 100 nm pore size)[1]
o Gas-tight glass syringes

e Dynamic Light Scattering (DLS) instrument for size and polydispersity analysis[1]

Protocol: Step-by-Step Methodology

1. Lipid Film Preparation
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Lipid Dissolution: Weigh the desired amounts of DSPC and other lipids (e.g., cholesterol in a
55:45 molar ratio of DSPC:Chol) and dissolve them in a suitable organic solvent (e.g.,
chloroform) in a round-bottom flask.[3]

Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the organic solvent
under reduced pressure. To ensure a uniform film, maintain the temperature of the water
bath above the Tc of DSPC (e.g., 60-65°C).

Vacuum Drying: Once a thin, uniform lipid film is formed on the inner wall of the flask, place
the flask under a high vacuum for at least 2 hours to ensure the complete removal of any
residual organic solvent.[1]

. Hydration of Lipid Film

Pre-heat Buffer: Warm the desired hydration buffer to a temperature above the Tc of DSPC
(e.g., 60-65°C).[1]

Hydration: Add the pre-warmed buffer to the flask containing the dry lipid film. The volume of
the buffer will determine the final lipid concentration.

Vesicle Formation: Agitate the flask by vortexing to detach the lipid film from the glass wall.
This process results in the spontaneous formation of a milky suspension of multilamellar
vesicles (MLVs).[1]

. (Optional) Freeze-Thaw Cycles

To increase encapsulation efficiency and promote the formation of unilamellar vesicles, the
MLV suspension can be subjected to several freeze-thaw cycles.[3][4]

Freeze the MLV suspension in liquid nitrogen for 15-30 seconds.[3][5]

Thaw the suspension in a water bath set to a temperature above the Tc of DSPC (e.qg.,
65°C).[3][4]

Repeat this cycle 5-10 times.[3][5]

. Liposome Extrusion
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o Extruder Assembly: Assemble the liposome extruder device with two stacked polycarbonate
membranes of the desired pore size (e.g., 100 nm).[6]

o Temperature Equilibration: Heat the extruder assembly (e.g., using a heating block) to a
temperature above the Tc of DSPC (60-65°C). It is critical to perform the extrusion above the
lipid's phase transition temperature to ensure the membrane is in a fluid state.[4][6]

o Extrusion Process: Load the MLV suspension into one of the extruder's syringes. Pass the
suspension back and forth through the membranes for a defined number of passes (an odd
number, e.g., 11 to 21 passes, is recommended to ensure the final product is collected in the
opposite syringe). This process reduces the size of the vesicles and narrows the size
distribution.

o Collection: The resulting translucent suspension contains unilamellar liposomes with a
diameter close to the pore size of the membrane used. Store the extruded liposomes at 4°C
for stability.[7]

5. Characterization

o Size and Polydispersity: Dilute a small aliquot of the final liposome suspension in the
hydration buffer. Measure the mean hydrodynamic diameter and polydispersity index (PDI)
using Dynamic Light Scattering (DLS).[1] A PDI value below 0.2 is generally considered
indicative of a homogenous and monodisperse liposome population.[8]

Data Presentation

The following table summarizes the key parameters and expected outcomes for the DSPC
liposome extrusion protocol.
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Parameter

Value /| Range

Description /| Notes

Lipid Composition

DSPC or DSPC:Cholesterol

(55:45 molar ratio)

Cholesterol is included to
increase membrane rigidity
and stability.[3]

Must be above the phase

Film Hydration Temp. 60 - 65°C transition temperature (Tc) of
DSPC (=55°C).[1]
) Extrusion of pure DSPC is only
Extrusion Temperature 60 - 65°C ] ]
effective above its Tc.[4][6]
The final liposome size will be
Membrane Pore Size 50 - 200 nm close to the pore size of the

membrane used.[6]

Number of Passes

11 - 21 (Odd Number)

An odd number of passes
ensures the final sample is in

the receiving syringe.

Applied Pressure

100 - 800 psi (7 - 55 bar)

Higher pressure may be

required for smaller pore sizes.

[4151(6]

Dependent on the membrane

Expected Liposome Size 60 - 220 nm )

pore size.

A lower PDI indicates a more
Expected PDI <0.2 uniform and monodisperse

size distribution.[8]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the preparation of DSPC liposomes
by the extrusion method.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://bio-protocol.org/exchange/minidetail?id=2593697&type=30
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Distearoylphosphatidylcholine_DSPC_Structure_Function_and_Applications.pdf
https://www.liposomes.ca/publications/1990s/Hope%20et%20al%201993%20-%20Reduction%20of%20Liposome%20Size%20and%20Preparation%20of%20Unilamellar%20Vesicles%20by%20Extrusion%20Techniques.pdf
https://www.liposomes.ca/publications/1980s/Nayar%20et%20al%201989%20-%20Generation%20of%20large%20unilamellar%20vesicles%20from%20long-chain%20saturated%20phosphatidylcholines%20by%20extrusion%20technique.pdf
https://www.liposomes.ca/publications/1980s/Nayar%20et%20al%201989%20-%20Generation%20of%20large%20unilamellar%20vesicles%20from%20long-chain%20saturated%20phosphatidylcholines%20by%20extrusion%20technique.pdf
https://www.liposomes.ca/publications/1990s/Hope%20et%20al%201993%20-%20Reduction%20of%20Liposome%20Size%20and%20Preparation%20of%20Unilamellar%20Vesicles%20by%20Extrusion%20Techniques.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3471306/
https://www.liposomes.ca/publications/1980s/Nayar%20et%20al%201989%20-%20Generation%20of%20large%20unilamellar%20vesicles%20from%20long-chain%20saturated%20phosphatidylcholines%20by%20extrusion%20technique.pdf
https://www.ijpsjournal.com/article/Development+and+Analytical+Characterization+of+Liposomes+A+Comprehensive+Approach
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Step 1: Lipid Film Preparation
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Caption: Workflow for DSPC liposome preparation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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